![molecular formula C16H13ClN2OS B263075 2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide](/img/structure/B263075.png)
2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide
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Overview
Description
2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide, also known as CMT-3, is a synthetic compound that belongs to the family of thiazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of oncology.
Mechanism of Action
2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide is believed to exert its anti-cancer effects by inhibiting the activity of MMPs. MMPs are a family of enzymes that are involved in the degradation of extracellular matrix (ECM) components, which are necessary for cancer cell invasion and metastasis. This compound has been shown to inhibit the activity of MMP-2 and MMP-9, two key MMPs that are overexpressed in many types of cancer.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has also been shown to exhibit anti-inflammatory and anti-angiogenic effects. It has been suggested that these effects may be mediated by the inhibition of MMP activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide is its potent anti-cancer activity. It has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further development as an anti-cancer agent. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide. One area of interest is the development of more soluble analogs of this compound that can be administered more easily in vivo. Another area of interest is the investigation of the potential synergistic effects of this compound with other anti-cancer agents. Finally, further studies are needed to elucidate the precise mechanisms underlying the anti-cancer, anti-inflammatory, and anti-angiogenic effects of this compound.
Synthesis Methods
The synthesis of 2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide involves the reaction of 2-chloroaniline with 4-methylbenzo[d]thiazol-2-ylacetyl chloride in the presence of a base. The resulting product is then purified using column chromatography.
Scientific Research Applications
2-(2-chlorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide has been shown to exhibit potent anti-cancer activity in a variety of cancer cell lines, including breast, prostate, and colon cancer. It has been suggested that this compound induces apoptosis (programmed cell death) in cancer cells by inhibiting the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in cancer cell invasion and metastasis.
properties
Molecular Formula |
C16H13ClN2OS |
---|---|
Molecular Weight |
316.8 g/mol |
IUPAC Name |
2-(2-chlorophenyl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C16H13ClN2OS/c1-10-5-4-8-13-15(10)19-16(21-13)18-14(20)9-11-6-2-3-7-12(11)17/h2-8H,9H2,1H3,(H,18,19,20) |
InChI Key |
LHZJSQCKIMCJEN-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)CC3=CC=CC=C3Cl |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)CC3=CC=CC=C3Cl |
Origin of Product |
United States |
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